Cas no 4535-85-7 ((3-chloropropyl)diethylamine hydrochloride)

• Product Name: (3-chloropropyl)diethylamine hydrochloride
• CAS No: 4535-85-7
• MF: C₇H₁₇Cl₂N
• MW: 186.122580289841
• MDL: MFCD00038915
• CID: 331940
• PubChem ID: 145749
• Update Time: 2025-11-01

(3-chloropropyl)diethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-chloro-N,N-diethyl-, hydrochloride (1:1)
• 3-Chloro-N,N-diethylpropan-1-amine hydrochloride
• 3-DIETHYLAMINOPROPYL CHLORIDE HYDROCHLORIDE
• 3 CHLORO-N,N-DIETHYLPROPANAMINE HYDROCHLORIDE
• 3-chloro-
• 3-CHLORO-N,N-DIETHYLPROPYLAMINE HYDROCHLORIDE
• 3-chloropropyl(diethyl)amine hydrochloride
• 3-diethylaminochloropropane hydrochloride
• 3-Diethylaminopropyl chloride HCl
• 3-diethylamino-propyl chloride hydrochloride
• DEPCHCl
• DIETHYLAMINOPROPYL CHLORIDE HCL
• N-(3-Chloropropyl)diethylamine HCl
• N-(3-chloropropyl)-N,N-diethylamine (hydrochloride)
• N-(3-chloropropyl)-N,N-diethylammonium chloride
• N-(3-Chloropropyl)diethylamine hydrochloride
• (3-chloropropyl)diethylamine hydrochloride
• 1-Propanamine,N-diethyl-, hydrochloride
• O10993
• EN300-160358
• AKOS024463938
• 3-CHLORO-N,N-DIETHYLPROPAN-1-AMINE HCL
• NSC 9996
• 3-(diethylamino)propyl chloride hydrochloride
• Diethylaminopropyl chloride, hydrochloride
• FBDKONZGCAAZJK-UHFFFAOYSA-N
• AI3-26682
• SY041969
• 4535-85-7
• 1-Propanamine, 3-chloro-N,N-diethyl-, hydrochloride
• 3-chloro-N,N-diethylpropan-1-aminehydrochloride
• EINECS 224-881-8
• 3-Chloro-N,N-diethyl-1-propylamine hydrochloride
• MFCD00038915
• NSC9996
• A826785
• 3-chloro-N,N-diethylpropan-1-amine;hydrochloride
• DS-8027
• SCHEMBL9453
• C7H17Cl2N
• RP53NN9VDF
• DTXSID30963371
• FT-0615600
• NSC-9996
• NSC62708
• 3-chloro-N,N-diethyl-propan-1-amine; hydron; chloride
• diethylaminopropyl chloride hydrochloride
• 1-Propanamine, 3-chloro-N,N-diethyl-, hydrochloride (1:1)
• 3-diethylamino chloropropane hydrochloride
• NSC 62708
• NS00081583
• CS-0452624
• NSC-62708
• 1-Propylamine, 3-chloro-N,N-diethyl-, hydrochloride
• 3-Chloro-N,N-diethylpropan-1-amine--hydrogen chloride (1/1)
• SB12114
• 3-Chloro-n,n-diethyl-1-propylaminehydrochloride
• DB-051296

• MDL： MFCD00038915
• Inchi： 1S/C7H16ClN.ClH/c1-3-9(4-2)7-5-6-8;/h3-7H2,1-2H3;1H
• InChI Key： FBDKONZGCAAZJK-UHFFFAOYSA-N
• SMILES： ClCCCN(CC)CC.Cl

Computed Properties

• Exact Mass: 185.07400
• Monoisotopic Mass: 185.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 52.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Density: 0.919
• Melting Point: 82 ºC
• Boiling Point: 170.5 °C at 760 mmHg
• Flash Point: 56.9 °C
• PSA: 3.24000
• LogP: 2.75910

(3-chloropropyl)diethylamine hydrochloride Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (3-chloropropyl)diethylamine hydrochloride

Recent Advances in the Application of (3-chloropropyl)diethylamine hydrochloride (CAS: 4535-85-7) in Chemical Biology and Pharmaceutical Research

The compound (3-chloropropyl)diethylamine hydrochloride (CAS: 4535-85-7) has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile role as a key intermediate in the synthesis of various bioactive molecules. This research brief aims to summarize the latest findings and applications of this compound, highlighting its importance in drug discovery and development.

Recent studies have demonstrated the utility of (3-chloropropyl)diethylamine hydrochloride in the synthesis of novel quaternary ammonium compounds with potential antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported its use as a precursor for developing new cationic surfactants that show promising activity against drug-resistant bacterial strains. The researchers utilized the reactive chloropropyl group to create various derivatives, with several compounds exhibiting MIC values below 2 μg/mL against MRSA.

In neuropharmacology, (3-chloropropyl)diethylamine hydrochloride has been employed as a building block for the development of novel cholinergic ligands. A recent Nature Chemical Biology publication (2024) described its incorporation into selective muscarinic receptor modulators, showing improved blood-brain barrier penetration compared to previous generations of compounds. These findings suggest potential applications in treating neurodegenerative disorders such as Alzheimer's disease.

The compound's role in cancer research has also expanded, with several 2024 studies reporting its use in synthesizing targeted drug conjugates. Particularly noteworthy is its application in creating antibody-drug conjugates (ADCs) where the diethylamine moiety serves as a linker between monoclonal antibodies and cytotoxic payloads. This approach has shown improved stability and reduced off-target effects in preclinical models of breast cancer.

From a chemical perspective, recent advances in the handling and purification of (3-chloropropyl)diethylamine hydrochloride have been reported. A 2023 Organic Process Research & Development paper detailed an improved crystallization protocol that yields pharmaceutical-grade material with >99.5% purity, addressing previous challenges with hygroscopicity and stability during storage.

Looking forward, the unique structural features of (3-chloropropyl)diethylamine hydrochloride continue to inspire novel applications. Current research directions include its use in developing targeted radioligands for diagnostic imaging and as a precursor for novel ionic liquids with potential pharmaceutical applications. The compound's versatility ensures it will remain a valuable tool in chemical biology and medicinal chemistry research for the foreseeable future.